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Compound of Interest

Compound Name: 6-Aminocaproic acid-d6

Cat. No.: B12415169 Get Quote

This technical guide provides a comprehensive overview of the quality control and certification

of 6-Aminocaproic acid-d6, a deuterated analog of 6-Aminocaproic acid. This document is

intended for researchers, scientists, and professionals in drug development who utilize stable

isotope-labeled compounds as internal standards for quantitative analysis. 6-Aminocaproic
acid-d6 is primarily used as an internal standard in analytical and pharmacokinetic research,

enabling precise quantification of Aminocaproic Acid in biological samples through mass

spectrometry and liquid chromatography.[1]

Chemical and Physical Properties
Property Specification

Chemical Name 6-Aminohexanoic-3,3,4,4,5,5-d6 acid

Synonyms EACA-d6, Epsilon-Amino-n-caproic acid-d6

Molecular Formula C₆H₇D₆NO₂

Molecular Weight 137.2 g/mol

Appearance White to off-white solid

Long-term Storage Store at 2-8 °C in a well-closed container.[2]

Handling and Transit 25-30 °C in a well-closed container.[2]
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The following table summarizes the typical analytical specifications found on a Certificate of

Analysis for 6-Aminocaproic acid-d6.

Test Specification

¹H-NMR Conforms to structure

Mass Spectrum Conforms to structure

Chromatographic Purity (HPLC) >90%[2][3]

Isotopic Enrichment ≥98% Deuterium

Residual Solvents Meets USP <467> limits

Solubility Soluble in water

Experimental Protocols
Detailed methodologies for the key analytical tests are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the structural identity and isotopic labeling of 6-Aminocaproic acid-
d6.

Instrumentation: 400 MHz (or higher) NMR Spectrometer.

Sample Preparation: A small amount of the sample is dissolved in a suitable deuterated

solvent (e.g., D₂O or DMSO-d₆).

Procedure: Both ¹H and ¹³C NMR spectra are acquired. The ¹H NMR spectrum is used to

confirm the absence of protons at the deuterated positions, while the ¹³C NMR spectrum

confirms the carbon skeleton.

Acceptance Criteria: The resulting spectra must be consistent with the expected structure of

6-Aminohexanoic-3,3,4,4,5,5-d6 acid.[2]

Mass Spectrometry (MS)
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Objective: To confirm the molecular weight and isotopic purity of the compound.

Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Sample Preparation: The sample is dissolved in a suitable solvent and introduced into the

mass spectrometer, typically via electrospray ionization (ESI).

Procedure: The mass spectrum is acquired in positive or negative ion mode.

Acceptance Criteria: The observed mass-to-charge ratio (m/z) must correspond to the

calculated molecular weight of the deuterated compound, confirming its identity and isotopic

enrichment.[2]

High-Performance Liquid Chromatography (HPLC)
Objective: To determine the chromatographic purity of 6-Aminocaproic acid-d6.

Instrumentation: HPLC system with a UV detector.

Chromatographic Conditions:

Column: A C18 reversed-phase column is commonly used.[4]

Mobile Phase: An isocratic mobile phase consisting of a mixture of an aqueous buffer

(e.g., phosphate or formate buffer) and an organic modifier (e.g., acetonitrile or methanol).

[4][5]

Flow Rate: A typical flow rate is around 1.0 mL/min.[4][6]

Detection: UV detection at a low wavelength, such as 200 nm, is utilized as 6-

aminocaproic acid lacks a strong chromophore.[4][6]

Sample Preparation: A known concentration of the sample is prepared in the mobile phase.

Procedure: The sample is injected into the HPLC system, and the chromatogram is

recorded.
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Acceptance Criteria: The purity is calculated based on the area percentage of the main peak

relative to the total peak area. The chromatographic purity should be not less than 90%.[3]

Visualizations
The following diagrams illustrate the quality control workflow and the mechanism of action of 6-

Aminocaproic acid.
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Caption: Quality Control Workflow for 6-Aminocaproic Acid-d6.
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Mechanism of Action: Inhibition of Fibrinolysis
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Caption: Mechanism of Action of 6-Aminocaproic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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